Cas no 1361538-60-4 (2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine)

• Product Name: 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine
• CAS No: 1361538-60-4
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4970304
• Update Time: 2025-11-06

2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-10-4-1-7(13(21)15(10)23)8-3-6-12(20)25-17(8)9-2-5-11(19)16(24)14(9)22/h1-6H
• InChI Key： QFDRURDELGSHNC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N=C1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 8.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine

2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine (CAS 1361538-60-4): A Comprehensive Overview

2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine (CAS 1361538-60-4) is a specialized chlorinated aromatic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its multiple chlorine substitutions on both phenyl and pyridine rings, represents an interesting case study in the realm of halogenated organic chemistry. Researchers and industry professionals are increasingly exploring the synthesis of 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine and its derivatives for diverse applications, making it a subject of growing scientific and commercial interest.

The molecular structure of 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine features a central pyridine ring with chlorine at the 6-position, flanked by two 2,3,4-trichlorophenyl groups at the 2- and 3-positions. This arrangement creates a highly halogenated system that influences both the physical and chemical properties of the compound. The presence of multiple chlorine atoms contributes to the compound's thermal stability and lipophilicity, properties that are currently being investigated for various applications in material science and specialty chemistry. Recent studies on CAS 1361538-60-4 have focused on understanding its electronic properties, which are significantly affected by the electron-withdrawing nature of the chlorine substituents.

In the context of current research trends, 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine has emerged as a potential candidate for advanced material applications. Scientists are particularly interested in its possible use as a building block for organic electronic materials, given the growing demand for novel compounds in organic photovoltaics and semiconductor technologies. The compound's ability to form stable π-π stacking interactions, combined with its electron-deficient character, makes it an attractive subject for investigation in these cutting-edge fields. Furthermore, the synthesis route for 1361538-60-4 has been optimized in recent years to improve yield and purity, addressing one of the key challenges in working with such complex halogenated systems.

The analytical characterization of 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for research and potential applications. Recent advancements in analytical instrumentation have enabled more detailed studies of CAS 1361538-60-4's molecular properties, providing insights into its conformational preferences and intermolecular interactions. Such fundamental understanding is essential for researchers exploring the compound's behavior in different environments and potential reactivity patterns.

From a commercial perspective, the market for specialized halogenated compounds like 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine has shown steady growth, driven by increasing demand from the pharmaceutical intermediates and advanced materials sectors. While 1361538-60-4 is not currently produced at industrial scale, its unique structural features have attracted attention from several specialty chemical manufacturers. The compound's price and availability remain subjects of frequent inquiry among researchers, reflecting the growing interest in this chemical entity. Suppliers typically offer 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine in small quantities for research purposes, with purity specifications that meet the rigorous standards of modern chemical research.

Environmental and safety considerations regarding 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine have been the subject of recent investigations. While the compound's environmental fate and toxicity profile are still being studied, researchers emphasize the importance of proper handling procedures when working with this and similar halogenated compounds. The scientific community continues to develop greener synthetic approaches to CAS 1361538-60-4, aligning with the broader trend toward sustainable chemistry practices. These efforts include exploring catalytic methods and alternative solvents that could reduce the environmental impact of producing such complex molecules.

Looking toward the future, research on 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine is expected to expand into new areas of application. The compound's potential as a precursor for more complex molecular architectures is particularly promising, with several research groups investigating its use in the synthesis of novel functional materials. Additionally, the unique electronic properties of 1361538-60-4 may find applications in emerging technologies such as organic light-emitting diodes (OLEDs) or as components in molecular electronics. As synthetic methodologies continue to advance, the accessibility and utility of this compound are likely to increase, potentially opening new avenues for scientific exploration and technological innovation.

The patent landscape surrounding 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine has seen gradual development in recent years, with several applications mentioning its use as an intermediate or functional component. This intellectual property activity reflects the compound's growing importance in specialized chemical applications. Researchers interested in CAS 1361538-60-4 should monitor these developments closely, as they may indicate emerging commercial applications or provide insights into novel synthetic approaches. The compound's structural complexity and unique properties continue to make it an attractive subject for both academic investigation and potential industrial utilization.

In conclusion, 2,3-Bis(2,3,4-trichlorophenyl)-6-chloropyridine (CAS 1361538-60-4) represents a fascinating example of modern halogenated aromatic chemistry with promising potential across multiple scientific disciplines. Its distinctive structural features, combined with its emerging applications in materials science and specialty chemistry, position it as a compound worthy of continued research attention. As synthetic methods improve and new applications are discovered, 1361538-60-4 may well become an increasingly important building block in the development of advanced materials and functional chemicals, contributing to innovations that address current technological challenges.